Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate

• IUPAC Name: tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate
• InChI: InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)9-7-8-5-4-6-10(8)15-11(9)14/h7H,4-6H2,1-3H3,(H2,14,15)
• InChI Key: ITCXXXJDUQLKQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=C2CCCC2=C1)N
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate, also known as CPCC, is a heterocyclic compound that has been extensively studied for its potential in medicinal chemistry. It has a unique structure that makes it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate is not fully understood, but it is believed to act through multiple pathways. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has also been shown to inhibit bacterial and fungal growth by disrupting cell membrane integrity. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been shown to modulate GABA receptors, which are important for the regulation of neuronal activity.
Biochemical and Physiological Effects
Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has antitumor, antibacterial, and antifungal properties. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has also been shown to have neuroprotective effects and to modulate GABA receptors. In vivo studies have shown that Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has antitumor activity in animal models, and that it can cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and it has good stability and solubility. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been extensively studied, and there is a large body of literature on its biological activities. However, Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate also has some limitations. It can be difficult to obtain high-quality Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate with good purity and yield. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate. One direction is the development of Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate analogs with improved biological activities. Another direction is the investigation of the mechanism of action of Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate, which could lead to the development of new drugs for the treatment of cancer and other diseases. Further studies are also needed to determine the toxicity and pharmacokinetics of Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate in vivo, which could inform the development of new drugs. Finally, Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate could be used as a starting material for the synthesis of new heterocyclic compounds with potential biological activities.

Synthesis Methods

Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate can be synthesized through a multistep process that involves the reaction of cyclopentadiene with maleic anhydride to form a Diels-Alder adduct. The adduct is then reacted with ammonia to form an intermediate, which is cyclized with tert-butyl carbamate to yield Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate. The synthesis method has been optimized to yield high-quality Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate with good purity and yield.

Scientific Research Applications

Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been extensively studied for its potential in medicinal chemistry. It has been shown to have a wide range of biological activities, including antitumor, antibacterial, and antifungal properties. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has also been studied for its potential as a neuroprotective agent and as a modulator of GABA receptors. Tert-butyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate has been used as a starting material for the synthesis of various analogs that have shown promising biological activities.